Cas no 1009515-58-5 (5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide)

• Product Name: 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• CAS No: 1009515-58-5
• MF: C₁₈H₁₂BrClFN₃O₂S
• MW: 468.727184295654
• CID: 6431617
• PubChem ID: 2160416
• Update Time: 2025-06-10

5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• Benzamide, 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-2,6-dihydro-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-
• SR-01000547175
• F0561-0581
• Oprea1_650850
• 1009515-58-5
• SR-01000547175-1
• 5-bromo-2-chloro-N-(2-(4-fluorophenyl)-5-oxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• AKOS024584111

• Inchi： 1S/C18H12BrClFN3O2S/c19-10-1-6-15(20)13(7-10)18(25)22-17-14-8-27(26)9-16(14)23-24(17)12-4-2-11(21)3-5-12/h1-7H,8-9H2,(H,22,25)
• InChI Key： AEKMFNVQUGEFLF-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(F)C=C2)N=C2CS(=O)CC2=1)(=O)C1=CC(Br)=CC=C1Cl

Computed Properties

• Exact Mass: 466.95062g/mol
• Monoisotopic Mass: 466.95062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Boiling Point: 595.8±50.0 °C(Predicted)
• pka: 10.83±0.20(Predicted)

Additional information on 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide

Introduction to 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide (CAS No. 1009515-58-5)

5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide (CAS No. 1009515-58-5) is a complex organic compound with significant potential in the field of medicinal chemistry and drug development. This compound is characterized by its unique structural features, which include a bromine atom, a chlorine atom, and a fluorine-substituted phenyl group, all attached to a thienopyrazole core. The presence of these functional groups imparts specific pharmacological properties that make it an interesting candidate for various therapeutic applications.

The thienopyrazole scaffold is known for its biological activity and has been extensively studied in recent years. Research has shown that thienopyrazoles exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The 5-bromo and 2-chloro substitutions on the benzamide ring enhance the compound's lipophilicity and stability, which are crucial for its bioavailability and efficacy. The 4-fluorophenyl group further modulates the compound's interactions with biological targets, potentially improving its selectivity and potency.

In the context of drug development, the design and synthesis of compounds like 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide are driven by the need to address unmet medical needs. Recent studies have highlighted the importance of multi-target ligands in treating complex diseases such as cancer and neurodegenerative disorders. These compounds can simultaneously modulate multiple biological pathways, offering a more comprehensive therapeutic approach compared to single-target drugs.

The synthesis of 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide typically involves a series of well-defined chemical reactions. The thienopyrazole core can be synthesized through a multi-step process that includes condensation reactions and cyclizations. The introduction of the bromine and chlorine atoms can be achieved through electrophilic aromatic substitution reactions, while the fluorine-substituted phenyl group can be introduced via coupling reactions such as Suzuki or Stille couplings.

The pharmacological evaluation of this compound has revealed promising results. In vitro studies have demonstrated that 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide exhibits potent anti-proliferative activity against various cancer cell lines. Additionally, it has shown selective inhibition of specific kinases involved in cell signaling pathways that are dysregulated in cancer. These findings suggest that this compound could be a valuable lead for the development of novel anti-cancer agents.

Beyond cancer research, there is growing interest in exploring the potential of thienopyrazole derivatives in other therapeutic areas. For instance, recent studies have investigated the neuroprotective effects of similar compounds in models of Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and modulate key enzymes involved in neurodegeneration makes them attractive candidates for further investigation.

In conclusion, 5-bromo-2-chloro-N-[2-(4-fluorophenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide (CAS No. 1009515-58-5) represents an important advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As ongoing studies continue to unravel its full potential, this compound holds promise for addressing significant medical challenges in areas such as oncology and neurology.